Cas no 1227604-45-6 (Ethyl 2-methoxy-4-(trifluoromethyl)nicotinate)

• Product Name: Ethyl 2-methoxy-4-(trifluoromethyl)nicotinate
• CAS No: 1227604-45-6
• MF: C₁₀H₁₀F₃NO₃
• MW: 249.18651342392
• CID: 4689457
• Update Time: 2023-08-15

Ethyl 2-methoxy-4-(trifluoromethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-methoxy-4-(trifluoromethyl)nicotinate
• Ethyl 2-methoxy-4-(trifluoromethyl)nicotinate

• Inchi： 1S/C10H10F3NO3/c1-3-17-9(15)7-6(10(11,12)13)4-5-14-8(7)16-2/h4-5H,3H2,1-2H3
• InChI Key： LNNYWHJBSXSPJE-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1C(=O)OCC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• Topological Polar Surface Area: 48.4